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Compound of Interest

Compound Name: 2-Ethoxy-4-methoxybenzaldehyde

Cat. No.: B1595736 Get Quote

This guide provides a detailed overview of the physical and chemical characteristics of 2-
Ethoxy-4-methoxybenzaldehyde, a key aromatic aldehyde for professionals in research,

chemical synthesis, and drug development. Emphasis is placed on precise identification to

prevent confusion with its common isomers, ensuring the reliability of experimental outcomes.

Compound Identification and Structure
Accurate identification is the cornerstone of any chemical study or synthesis. 2-Ethoxy-4-
methoxybenzaldehyde is a substituted benzaldehyde with distinct ethoxy and methoxy groups

that dictate its reactivity and physical properties.[1]

Key identifiers for this compound are:

IUPAC Name: 2-ethoxy-4-methoxybenzaldehyde[1][2]

CAS Number: 42924-37-8[1][3]

Molecular Formula: C₁₀H₁₂O₃[2][4]

Molecular Weight: 180.2 g/mol [1][3][4]

Common Synonyms: 2-Ethoxy-4-anisaldehyde[5]

The structural arrangement of the functional groups is crucial. The ethoxy group is at the C2

position (ortho to the aldehyde) and the methoxy group is at the C4 position (para to the
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aldehyde). This specific arrangement distinguishes it from its isomers, such as 3-Ethoxy-4-

methoxybenzaldehyde (CAS 1131-52-8) and 4-Ethoxy-3-methoxybenzaldehyde (CAS 120-25-

2), which possess different physical properties.
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Caption: Key identifiers for 2-Ethoxy-4-methoxybenzaldehyde.
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Physical State and Appearance
While data for this specific isomer is limited, it is crucial to distinguish its properties from more

commonly documented isomers. Unlike its isomer 4-Ethoxy-3-methoxybenzaldehyde, which is

described as a yellow crystalline powder, or 3-Ethoxy-4-methoxybenzaldehyde, which appears

as white to tan powder or chunks, the precise physical state and color of 2-Ethoxy-4-
methoxybenzaldehyde are not consistently reported in readily available literature.[6] One

supplier, AK Scientific, Inc., notes that the physical state is "Not available," indicating that it may

not be a simple solid at room temperature or its appearance can vary.[5]

Given its molecular structure and the properties of similar benzaldehydes, it can be anticipated

to be a liquid or a low-melting solid at standard temperature and pressure. For instance, the

related compound 2-Ethoxybenzaldehyde is a liquid with a boiling point of 136-138 °C at 24

mmHg. Researchers must rely on supplier-specific certificates of analysis for definitive

information.

Quantitative Physicochemical Data
Quantitative data provides a clear fingerprint for a chemical compound. The following table

summarizes the available numerical data for 2-Ethoxy-4-methoxybenzaldehyde.

Property Value Source

Boiling Point 310.8 °C Biosynth[4], Carl Roth[3]

Flash Point 132.7 °C Biosynth[4], Carl Roth[3]

Molecular Weight 180.2 g/mol Multiple Sources[1][3][4]

It is imperative for researchers to note that properties like melting and boiling points are highly

sensitive to isomeric purity. For example, the melting point of 3-Ethoxy-4-

methoxybenzaldehyde is 51-53 °C, while that of 4-Ethoxy-3-methoxybenzaldehyde is often

cited in the 50-53 °C range.[6] The absence of a reported melting point for the 2-ethoxy isomer

suggests it may be liquid at room temperature.
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Experimental Protocol: Visual and Physical
Characterization
When receiving a new batch of 2-Ethoxy-4-methoxybenzaldehyde, a systematic inspection is

a self-validating step to ensure material integrity.

Objective: To accurately document the physical state, color, and clarity of the compound under

standard laboratory conditions.

Materials:

Sample of 2-Ethoxy-4-methoxybenzaldehyde in a clear container.

Laboratory notebook or digital record-keeping system.

White, non-reactive surface (e.g., ceramic tile or weigh paper).

Stainless steel spatula.

Controlled light source.

Methodology:

Record Initial Observations: Note the ambient laboratory temperature and humidity.

Document the information from the supplier label, including CAS number, lot number, and

purity. This step grounds the observation in traceable data.

Macroscopic Examination:

Observe the bulk sample through its sealed, transparent container.

Record the physical state: Is it a free-flowing liquid, a viscous oil, a crystalline solid, an

amorphous powder, or chunks?

Note the color against a white background. Use descriptive terms (e.g., colorless, pale

yellow, amber).

Sample Dispensing and Detailed Inspection:
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If the sample is a solid, use a clean, dry spatula to place a small amount onto the white

surface. This prevents contamination which could alter appearance.

If it is a liquid, dispense a small drop.

Observe the sample under a direct, neutral light source. Note its clarity (transparent,

translucent, or opaque) and homogeneity.

Comparison and Verification: Compare your direct observations with the information

provided in the supplier's Certificate of Analysis (CoA). Any significant discrepancy (e.g.,

observing a dark brown solid when a colorless liquid is expected) warrants further analytical

investigation (e.g., NMR, GC-MS) before use.

This protocol ensures that the material used in an experiment matches its expected physical

characteristics, preventing costly errors stemming from incorrect or degraded reagents.

Conclusion
2-Ethoxy-4-methoxybenzaldehyde is a valuable chemical intermediate whose utility in

research and development is predicated on its precise identity. While comprehensive data on

its physical appearance is sparse, available information points to it being a high-boiling point

compound, likely a liquid or low-melting solid at room temperature. The critical takeaway for

scientists is the necessity of verifying the compound's identity via its CAS number (42924-37-8)

and cross-referencing its observed properties with supplier-provided data to distinguish it from

its isomers and ensure experimental reproducibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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